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metescufylline metescufylline
Brand Name: Vulcanchem
CAS No.: 15518-82-8
VCID: VC0092945
InChI: InChI=1S/C13H21N5O2.C12H10O6/c1-5-17(6-2)7-8-18-9-14-11-10(18)12(19)16(4)13(20)15(11)3;1-6-2-12(16)18-9-4-8(13)10(3-7(6)9)17-5-11(14)15/h9H,5-8H2,1-4H3;2-4,13H,5H2,1H3,(H,14,15)
SMILES: CCN(CC)CCN1C=NC2=C1C(=O)N(C(=O)N2C)C.CC1=CC(=O)OC2=CC(=C(C=C12)OCC(=O)O)O
Molecular Formula: C25H31N5O8
Molecular Weight: 529.5 g/mol

metescufylline

CAS No.: 15518-82-8

Main Products

VCID: VC0092945

Molecular Formula: C25H31N5O8

Molecular Weight: 529.5 g/mol

metescufylline - 15518-82-8

CAS No. 15518-82-8
Product Name metescufylline
Molecular Formula C25H31N5O8
Molecular Weight 529.5 g/mol
IUPAC Name 7-[2-(diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;2-(7-hydroxy-4-methyl-2-oxochromen-6-yl)oxyacetic acid
Standard InChI InChI=1S/C13H21N5O2.C12H10O6/c1-5-17(6-2)7-8-18-9-14-11-10(18)12(19)16(4)13(20)15(11)3;1-6-2-12(16)18-9-4-8(13)10(3-7(6)9)17-5-11(14)15/h9H,5-8H2,1-4H3;2-4,13H,5H2,1H3,(H,14,15)
Standard InChIKey UEIODQNTKDNZDV-UHFFFAOYSA-N
SMILES CCN(CC)CCN1C=NC2=C1C(=O)N(C(=O)N2C)C.CC1=CC(=O)OC2=CC(=C(C=C12)OCC(=O)O)O
Canonical SMILES CCN(CC)CCN1C=NC2=C1C(=O)N(C(=O)N2C)C.CC1=CC(=O)OC2=CC(=C(C=C12)OCC(=O)O)O
PubChem Compound 5464309
Last Modified Nov 11 2021
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